Cas no 5349-86-0 (Ethanol,2-[4-(1,1-dimethylpropyl)phenoxy]-, 1-acetate)
![Ethanol,2-[4-(1,1-dimethylpropyl)phenoxy]-, 1-acetate structure](https://www.kuujia.com/scimg/cas/5349-86-0x500.png)
5349-86-0 structure
Product name:Ethanol,2-[4-(1,1-dimethylpropyl)phenoxy]-, 1-acetate
Ethanol,2-[4-(1,1-dimethylpropyl)phenoxy]-, 1-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-[4-(1,1-dimethylpropyl)phenoxy]-, 1-acetate
- 2-[4-(2-methylbutan-2-yl)phenoxy]ethyl acetate
- AC1L5980
- AC1Q689M
- AG-J-66956
- AR-1D6851
- CTK4J8235
- NSC3859
- NSC-3859
- AKOS024323791
- 2-(4-tert-pentylphenoxy)ethyl acetate
- DTXSID30277748
- 5349-86-0
-
- Inchi: InChI=1S/C15H22O3/c1-5-15(3,4)13-6-8-14(9-7-13)18-11-10-17-12(2)16/h6-9H,5,10-11H2,1-4H3
- InChI Key: ICMMKRCNCRTGKF-UHFFFAOYSA-N
- SMILES: CCC(C)(C)C1=CC=C(C=C1)OCCOC(=O)C
Computed Properties
- Exact Mass: 250.15696
- Monoisotopic Mass: 250.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.002
- Boiling Point: 324.1°C at 760 mmHg
- Flash Point: 133.3°C
- Refractive Index: 1.485
- PSA: 35.53
Ethanol,2-[4-(1,1-dimethylpropyl)phenoxy]-, 1-acetate Related Literature
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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Maarit H. Lahtinen,Mamata Bhattarai,Satu J. Kirjoranta,Venla K. Juntti,Leena J. Peltonen,Petri O. Kilpeläinen Green Chem., 2019,21, 4691-4705
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W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
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